N-benzyl-2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-benzyl-2-[5-[(2-fluorophenyl)methoxy]-2-methyl-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C22H21FN2O3/c1-16-11-20(26)21(28-15-18-9-5-6-10-19(18)23)13-25(16)14-22(27)24-12-17-7-3-2-4-8-17/h2-11,13H,12,14-15H2,1H3,(H,24,27)
• InChI Key: LZUKDPOBTWYZCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(=CN1CC(=O)NCC2=CC=CC=C2)OCC3=CC=CC=C3F
• Molecular Formula: C22H21FN2O3
• Molecular Weight: 380.4 g/mol
• CAS No.: 941916-09-2

Description

N-benzyl-2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C22H21FN2O3 and its molecular weight is 380.419. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

Research on benzothiazolinone acetamide analogs, including compounds with structures related to "N-benzyl-2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamide," has demonstrated their potential as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds exhibit good light harvesting efficiency (LHE) and free energy of electron injection, making them suitable for photovoltaic applications. Additionally, their non-linear optical (NLO) activity has been investigated, revealing significant second-order hyperpolarizability values. Molecular docking studies have also been used to explore ligand-protein interactions, particularly with cyclooxygenase 1 (COX1), indicating potential therapeutic applications (Mary et al., 2020).

Kinase Inhibitory and Anticancer Activities

Thiazolyl N-benzyl-substituted acetamide derivatives have been synthesized and evaluated for their Src kinase inhibitory activities and anticancer properties. These studies have provided insights into the structure-activity relationships (SARs) crucial for designing potent kinase inhibitors. Compounds exhibiting significant inhibition of cell proliferation in various cancer cell lines have been identified, demonstrating the therapeutic potential of these molecules (Fallah-Tafti et al., 2011).

Electrosynthesis of Fluoroorganic Compounds

Research into the electrosynthesis of fluoroorganic compounds, including benzylacetamides, highlights the potential for developing novel synthetic routes for fluorinated analogs of "this compound." These methods focus on the selective fluorination of organic molecules, which is crucial for creating compounds with enhanced biological activity and chemical properties (Bensadat et al., 1980).

Analgesic Agents

The synthesis and pharmacological evaluation of compounds related to the specified acetamide have shown promising analgesic properties. Studies have identified potent analgesic agents that are as effective as reference drugs, suggesting the potential for developing new pain management therapies (Fouchard et al., 2001).

Oxidative Coupling Reactions

Research into oxidative intermolecular homo coupling reactions has demonstrated the capability to form dibenzylic products from benzyl derivatives. This novel metal-free condition for coupling two sp3C-sp3C centers has implications for the synthesis of complex organic molecules, including those related to "this compound" (Sahoo, 2016).